Cas no 1339344-06-7 (2-Bromo-N-4-chloro-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-Bromo-N-4-chloro-2-(trifluoromethyl)phenylacetamide
• CAS No: 1339344-06-7
• MF: C₉H₆BrClF₃NO
• MW: 316.502251148224
• MDL: MFCD18839938
• CID: 4695502
• Update Time: 2025-10-29

2-Bromo-N-4-chloro-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[4-chloro-2-(trifluoromethyl)phenyl]acetamide
• 2-Bromo-N-4-chloro-2-(trifluoromethyl)phenylacetamide

• MDL： MFCD18839938
• Inchi： 1S/C9H6BrClF3NO/c10-4-8(16)15-7-2-1-5(11)3-6(7)9(12,13)14/h1-3H,4H2,(H,15,16)
• InChI Key： WZEMJNWLRCLZIB-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=CC(=CC=1C(F)(F)F)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Bromo-N-4-chloro-2-(trifluoromethyl)phenylacetamide

2-Bromo-N-4-chloro-2-(trifluoromethyl)phenylacetamide (CAS No. 1339344-06-7): Properties, Applications, and Market Insights

2-Bromo-N-4-chloro-2-(trifluoromethyl)phenylacetamide (CAS No. 1339344-06-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated acetamide derivative features a unique trifluoromethylphenyl group, making it a valuable intermediate in synthetic chemistry. Researchers often search for "2-Bromo-N-4-chloro-2-(trifluoromethyl)phenylacetamide synthesis" or "CAS 1339344-06-7 applications," highlighting its importance in modern chemical development.

The molecular structure of 2-Bromo-N-4-chloro-2-(trifluoromethyl)phenylacetamide combines bromine, chlorine, and trifluoromethyl functional groups, which contribute to its reactivity and potential biological activity. These characteristics make it particularly interesting for studies involving "halogenated acetamides in drug discovery" and "trifluoromethyl compounds in agrochemicals," two trending topics in chemical research. The presence of both electron-withdrawing and electron-donating groups creates unique electronic properties that researchers are exploring for various applications.

In pharmaceutical research, 2-Bromo-N-4-chloro-2-(trifluoromethyl)phenylacetamide serves as a key building block for potential therapeutic agents. The compound's structural features align with current interests in "fluorinated pharmaceutical intermediates" and "brominated heterocycle synthesis," which are frequently searched terms in medicinal chemistry databases. Its potential as a precursor for bioactive molecules has led to increased demand from research institutions and pharmaceutical developers worldwide.

The agrochemical industry has shown growing interest in CAS 1339344-06-7 due to its structural similarity to known pesticidal compounds. With increasing global focus on "sustainable crop protection chemicals" and "novel mode-of-action pesticides," this compound presents opportunities for developing next-generation agrochemicals. The trifluoromethyl group, in particular, is known to enhance biological activity and environmental stability, making it a valuable feature in modern pesticide design.

From a synthetic chemistry perspective, 2-Bromo-N-4-chloro-2-(trifluoromethyl)phenylacetamide offers multiple reactive sites for further functionalization. Chemists searching for "selective bromination techniques" or "chlorophenyl acetamide derivatives" often encounter this compound in literature. Its versatility in cross-coupling reactions and nucleophilic substitutions makes it a valuable tool for constructing complex molecular architectures, particularly in the development of fluorinated organic materials.

The market for 2-Bromo-N-4-chloro-2-(trifluoromethyl)phenylacetamide has seen steady growth, driven by increasing R&D activities in both pharmaceutical and agricultural sectors. Suppliers often list this compound under search terms like "high purity 1339344-06-7" or "bromo-chloro-trifluoromethyl acetamide," catering to researchers needing reliable sources of this specialty chemical. Current market trends suggest growing demand for custom synthesis and contract manufacturing services for such advanced intermediates.

Analytical characterization of CAS 1339344-06-7 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods address common researcher queries about "2-Bromo-N-4-chloro-2-(trifluoromethyl)phenylacetamide characterization" and "quality control for halogenated acetamides." Proper analytical verification is crucial for ensuring the compound's suitability in sensitive applications, particularly in pharmaceutical development where impurity profiles are strictly regulated.

Environmental and safety considerations for 2-Bromo-N-4-chloro-2-(trifluoromethyl)phenylacetamide follow standard laboratory chemical handling protocols. While not classified as hazardous under normal research conditions, proper storage and handling are essential, as indicated by searches for "1339344-06-7 safety data" and "brominated acetamide handling." Researchers are advised to consult material safety data sheets and implement appropriate engineering controls when working with this compound.

The future outlook for 2-Bromo-N-4-chloro-2-(trifluoromethyl)phenylacetamide appears promising, with potential applications expanding into materials science and specialty chemical production. Emerging research areas like "fluorinated electronic materials" and "halogenated polymer precursors" may create additional demand for this versatile intermediate. As synthetic methodologies advance, new routes to this compound and its derivatives are likely to emerge, further enhancing its accessibility to the research community.

For researchers seeking CAS 1339344-06-7, it's important to source from reputable suppliers who can provide comprehensive analytical data and documentation. Common procurement-related searches include "2-Bromo-N-4-chloro-2-(trifluoromethyl)phenylacetamide suppliers" and "custom synthesis of fluorinated acetamides." Quality assurance, batch-to-batch consistency, and regulatory compliance are key factors when selecting sources for this specialized chemical intermediate.